2-(2-Fluorophenyl)oxirane
Cat. No. B2908619
M. Wt: 138.141
InChI Key: YZPBMJZGHIBDAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08067450B2
Procedure details
To a solution of o-fluorostyrene (5.0 g, 41.0 mmol) and acetic acid (2.33 mL, 40.9 mmol) in dioxane (33 ml) and H2O (78 ml) at 0° C. was added N-bromosuccinimide (8.02 g, 45.0 mol) in three portions. The reaction was allowed to warm to R.T and stirred overnight. Sodium carbonate (8.68 g, 81.9 mmol) was added in portions and then 1M NaOH (ca. 10 ml) was added and the reaction was stirred at RT overnight. The reaction mixture was partitioned between water and EtOAc, and the aqueous phase was extracted with EtOAc. The combined organic phases washed with brine, dried (Na2SO4), filtered and evaporated in vacuo to give 5.31 g (94%) of the title compound as a slightly tinted oil which was used without further purification. MS (ESI+) for C8H7FO m/z 138.1 (M+H)+.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[CH2:5].C(O)(=[O:12])C.BrN1C(=O)CCC1=O.C(=O)([O-])[O-].[Na+].[Na+].[OH-].[Na+]>O1CCOCC1.O>[F:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]1[CH2:5][O:12]1 |f:3.4.5,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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FC1=C(C=C)C=CC=C1
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Name
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Quantity
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2.33 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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8.02 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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33 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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|
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Quantity
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78 mL
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|
Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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8.68 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Step Three
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to R.T
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STIRRING
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Type
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STIRRING
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Details
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the reaction was stirred at RT overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was partitioned between water and EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic phases washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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FC1=C(C=CC=C1)C1OC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.31 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
